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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of the first-
generation antihistamine Doxylamine and its principal metabolite, (S)-Desmethyl Doxylamine.
Understanding the absorption, distribution, metabolism, and excretion of these compounds is
crucial for optimizing therapeutic efficacy and safety in drug development. This document
summarizes key pharmacokinetic data from published studies, outlines experimental
methodologies, and visualizes metabolic and experimental pathways.

Pharmacokinetic Data Summary

Doxylamine undergoes N-dealkylation in the liver to form its primary active metabolites, N-
desmethyldoxylamine and N,N-didesmethyldoxylamine.[1] While extensive pharmacokinetic
data is available for the parent drug, Doxylamine, detailed comparative data for its metabolites,
including (S)-Desmethyl Doxylamine, in humans is limited in the available literature. The
following table summarizes the key pharmacokinetic parameters for Doxylamine based on
studies in healthy human volunteers.
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Pharmacokinetic . (S)-Desmethyl
Doxylamine . Reference(s)
Parameter Doxylamine

Maximum Plasma )
] 61.94 - 137.9 ng/mL Data not available [2][3]14]
Concentration (Cmax)

Time to Cmax (Tmax) 1.5- 2.5 hours Data not available [2][5]

Area Under the Curve 817.33-1746.97

Data not available [2][6]
(AUC) ng-h/mL

Elimination Half-life

10 - 12 hours Data not available [5][6]
(t2)

Note: The Cmax and AUC values for Doxylamine vary depending on the administered dose
and study population. The data for (S)-Desmethyl Doxylamine is not readily available in
published human studies. A study in rhesus monkeys indicated that the rate of plasma
elimination of both doxylamine and its demethylated metabolite, desmethyldoxylamine, was
slower in a high-dose group, confirming the presence and clearance of the metabolite in
plasma.[7]

Metabolic Pathway of Doxylamine

Doxylamine is primarily metabolized in the liver by cytochrome P450 enzymes, specifically
CYP2D6, CYP1A2, and CYP2C9.[5] The major metabolic pathway involves N-demethylation to
form N-desmethyldoxylamine and subsequently N,N-didesmethyldoxylamine.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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